Cas no 1807219-04-0 (2-Chloro-5-methyl-3-nitrothiophenol)

• Product Name: 2-Chloro-5-methyl-3-nitrothiophenol
• CAS No: 1807219-04-0
• MF: C₇H₆ClNO₂S
• MW: 203.646039485931
• CID: 4794495
• Update Time: 2025-06-11

2-Chloro-5-methyl-3-nitrothiophenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methyl-3-nitrothiophenol

• Inchi： 1S/C7H6ClNO2S/c1-4-2-5(9(10)11)7(8)6(12)3-4/h2-3,12H,1H3
• InChI Key： WLFPKCWDFZAQSM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=CC=1[N+](=O)[O-])S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.9
• Topological Polar Surface Area: 46.8

Additional information on 2-Chloro-5-methyl-3-nitrothiophenol

Professional Introduction to 2-Chloro-5-methyl-3-nitrothiophenol (CAS No. 1807219-04-0)

2-Chloro-5-methyl-3-nitrothiophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1807219-04-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This heterocyclic aromatic molecule, featuring a thiophene core substituted with chloro, methyl, and nitro functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The structural configuration of this compound not only influences its reactivity but also its potential applications in drug development and advanced material synthesis.

The significance of 2-Chloro-5-methyl-3-nitrothiophenol lies in its versatility as a building block for more complex molecular architectures. In recent years, researchers have been exploring its utility in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The presence of electron-withdrawing nitro and electron-donating methyl groups on the thiophene ring creates a delicate balance of electronic properties, which can be exploited to modulate the interactions of this compound with biological targets. This balance has been a focal point in studies aimed at optimizing pharmacokinetic profiles and enhancing binding affinities.

One of the most compelling aspects of 2-Chloro-5-methyl-3-nitrothiophenol is its role in constructing pharmacophores for various therapeutic classes. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The thiophene scaffold is a common motif in many pharmacologically active molecules, owing to its ability to engage in multiple hydrogen bonding interactions and hydrophobic effects within biological systems. The specific substitution pattern in 2-Chloro-5-methyl-3-nitrothiophenol enhances its compatibility with these interactions, making it an attractive candidate for further medicinal chemistry exploration.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of 2-Chloro-5-methyl-3-nitrothiophenol in biological environments. Molecular modeling studies suggest that the nitro group can serve as a key pharmacophore for receptor binding, while the chloro and methyl substituents contribute to steric and electronic tuning. These insights have guided synthetic efforts toward creating analogs with improved efficacy and reduced side effects. Furthermore, the compound's reactivity under various conditions has been studied to develop efficient synthetic routes, which are crucial for large-scale production and industrial applications.

The material science applications of 2-Chloro-5-methyl-3-nitrothiophenol are equally intriguing. Thiophene derivatives are widely used in the fabrication of organic semiconductors, conductive polymers, and light-emitting diodes (OLEDs). The electronic properties modulated by the chloro and nitro substituents make this compound a promising candidate for developing novel optoelectronic materials. Researchers have demonstrated its incorporation into thin-film transistors (TFTs) and photovoltaic cells, where it contributes to enhanced charge transport and light absorption characteristics. These developments highlight the compound's potential beyond traditional pharmaceutical applications.

In summary, 2-Chloro-5-methyl-3-nitrothiophenol (CAS No. 1807219-04-0) represents a fascinating intersection of pharmaceutical chemistry and advanced materials science. Its unique structural features offer opportunities for designing innovative therapeutic agents and functional materials. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings. The ongoing exploration of its derivatives promises to yield further breakthroughs that could reshape multiple sectors within science and technology.